Cas no 2227823-35-8 ((1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol
• CAS No: 2227823-35-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6121219
• PubChem ID: 96773595
• Update Time: 2025-05-20

(1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol
• EN300-1748889
• 2227823-35-8

• Inchi： 1S/C11H15NO3/c12-5-4-9(13)8-2-1-3-10-11(8)15-7-6-14-10/h1-3,9,13H,4-7,12H2/t9-/m1/s1
• InChI Key： LWQMIEJYQUTOCA-SECBINFHSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)[C@@H](CCN)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.7Ų

Additional information on (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol

Introduction to (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol (CAS No. 2227823-35-8)

(1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol (CAS No. 2227823-35-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of amino alcohols and is characterized by its (1R) configuration, which imparts specific stereochemical attributes that can influence its biological activity and pharmacological profile.

The (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol molecule features a 2,3-dihydrobenzodioxine ring, which is a common scaffold in various bioactive compounds. The presence of this ring system, along with the amino and hydroxyl functional groups, endows the compound with a high degree of structural flexibility and potential for forming hydrogen bonds. These properties are crucial for its interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action is believed to involve the modulation of cytokine production and the inhibition of pro-inflammatory pathways. These findings suggest that (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol could be a promising lead compound for the development of new drugs targeting inflammatory diseases.

In addition to its anti-inflammatory properties, (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective activity is thought to be mediated by its ability to scavenge free radicals and inhibit lipid peroxidation. These findings open up new avenues for exploring the use of (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic route for (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-ol has been extensively studied and optimized to ensure high yields and stereoselectivity. One common approach involves the asymmetric reduction of a suitable ketone precursor using a chiral catalyst or enzyme. This method allows for the efficient synthesis of the desired enantiomer with high purity and optical activity. The availability of scalable synthetic methods is crucial for advancing the compound from preclinical studies to clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. Preliminary clinical data on (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-y l)propan - 0 l have shown promising results in terms of tolerability and pharmacokinetic properties. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. Further clinical studies are currently underway to assess its efficacy in treating specific conditions such as chronic pain and neurodegenerative diseases.

The potential applications of (1R)-3-amino - 0 - ( 0 , 0 -d i h y d r o - 0 , 0 - b e n z o d i o x i n - 0 - y l ) p r o p a n - 0 - o l extend beyond its direct therapeutic uses. The compound's unique chemical structure makes it an attractive candidate for use as a building block in combinatorial chemistry and drug discovery programs. Its ability to form stable derivatives through functional group modifications opens up opportunities for developing novel compounds with enhanced biological activities.

In conclusion, (1R)-3-amino - 0 - ( 0 , 0 -d i h y d r o - 0 , 0 - b e n z o d i o x i n - 0 - y l ) p r o p a n - 0 - o l (CAS No. 2227823 - 0 ) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and neuroprotective properties make it a valuable lead compound for further development into therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its synthetic routes, paving the way for future clinical advancements.